dimethyl[(2S)-2-(methylamino)propyl]amine dihydrochloride

• CAS No.: 2648895-49-0
• Molecular Formula: C6H18Cl2N2
• Molecular Weight: 189.1

Description

Dimethyl[(2S)-2-(methylamino)propyl]amine dihydrochloride is a chemical compound with the molecular formula C6H17Cl2N2. It is commonly used in various scientific research applications due to its unique chemical properties. This compound is often utilized in the synthesis of other chemicals and has significant relevance in the fields of chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

Dimethyl[(2S)-2-(methylamino)propyl]amine dihydrochloride can be synthesized through a multi-step process. One common method involves the reaction of dimethylamine with acrylonitrile to produce dimethylaminopropionitrile. This intermediate is then hydrogenated to yield dimethylaminopropylamine, which is subsequently reacted with hydrochloric acid to form the dihydrochloride salt .

Industrial Production Methods

In industrial settings, the production of this compound typically involves large-scale chemical reactors where the aforementioned reactions are carried out under controlled conditions. The use of catalysts and specific reaction temperatures and pressures ensures high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Dimethyl[(2S)-2-(methylamino)propyl]amine dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding amine oxides.

Reduction: It can be reduced to form simpler amines.

Substitution: It participates in nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like halides, thiols, and amines are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields amine oxides, while reduction results in simpler amines .

Scientific Research Applications

Dimethyl[(2S)-2-(methylamino)propyl]amine dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: This compound is utilized in the study of enzyme mechanisms and protein interactions.

Industry: It is employed in the production of surfactants, water treatment chemicals, and other industrial products.

Mechanism of Action

The mechanism of action of dimethyl[(2S)-2-(methylamino)propyl]amine dihydrochloride involves its interaction with specific molecular targets. It can act as a ligand, binding to enzymes or receptors and modulating their activity. The pathways involved in its mechanism of action depend on the specific biological context in which it is used .

Comparison with Similar Compounds

Similar Compounds

Dimethylaminopropylamine: A related compound with similar chemical properties and applications.

N,N-Dimethyl-1,3-propanediamine: Another similar compound used in various chemical syntheses.

Uniqueness

Dimethyl[(2S)-2-(methylamino)propyl]amine dihydrochloride is unique due to its specific molecular structure, which imparts distinct chemical reactivity and biological activity. Its ability to form stable dihydrochloride salts makes it particularly useful in various research and industrial applications .